Cas no 1806424-33-8 (6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester)

• Product Name: 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester
• CAS No: 1806424-33-8
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 5977719
• PubChem ID: 124705679
• Update Time: 2025-06-10

6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester
• Ethyl 2-chlorobenzo[d]oxazole-6-carboxylate
• ethyl 2-chloro-1,3-benzoxazole-6-carboxylate
• SCHEMBL19406108
• 1806424-33-8
• EN300-1697986

• Inchi： 1S/C10H8ClNO3/c1-2-14-9(13)6-3-4-7-8(5-6)15-10(11)12-7/h3-5H,2H2,1H3
• InChI Key： ANDMONBVTOHGLD-UHFFFAOYSA-N
• SMILES： O1C2=CC(C(OCC)=O)=CC=C2N=C1Cl

Computed Properties

• Exact Mass: 225.0192708g/mol
• Monoisotopic Mass: 225.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.359±0.06 g/cm3(Predicted)
• Boiling Point: 302.5±15.0 °C(Predicted)
• pka: -0.96±0.30(Predicted)

Additional information on 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester

Recent Advances in the Study of 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester (CAS: 1806424-33-8)

The compound 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester (CAS: 1806424-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzoxazole core and chloro-ethyl ester functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of research involves the synthesis and optimization of 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the environmental impact of the production process. The researchers employed a palladium-catalyzed cross-coupling reaction, which demonstrated high efficiency and scalability. This advancement is particularly significant for large-scale pharmaceutical manufacturing, where cost-effectiveness and sustainability are critical considerations.

Pharmacological investigations have revealed that 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester exhibits potent inhibitory activity against specific kinase enzymes implicated in inflammatory and oncogenic pathways. In vitro studies using human cell lines have demonstrated its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways. These findings suggest its potential as a lead compound for developing novel anti-inflammatory and anti-cancer therapies. Further preclinical studies are underway to evaluate its efficacy and safety in animal models.

Another noteworthy development is the exploration of 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester as a scaffold for drug design. Its structural versatility allows for the introduction of various substituents, enabling the creation of derivatives with enhanced bioactivity and selectivity. Computational modeling and structure-activity relationship (SAR) studies have identified specific modifications that improve binding affinity to target proteins. These insights are paving the way for the rational design of next-generation therapeutics with improved pharmacokinetic profiles.

Despite these promising advancements, challenges remain in the clinical translation of 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through rigorous optimization and testing. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into viable drug candidates.

In conclusion, 6-Benzoxazolecarboxylic acid, 2-chloro-, ethyl ester (CAS: 1806424-33-8) represents a compelling area of research in chemical biology and drug discovery. Its unique chemical properties and biological activities make it a valuable candidate for therapeutic development. Continued research and innovation will be crucial to unlocking its full potential and addressing the unmet medical needs in various disease areas.